5-Bromo-4-(3-chloro-5-methylphenyl)imidazole-2-carbaldehyde

• Molecular Formula: C11H8BrClN2O
• Molecular Weight: 299.55 g/mol
• IUPAC Name: 5-bromo-4-(3-chloro-5-methylphenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C11H8BrClN2O/c1-6-2-7(4-8(13)3-6)10-11(12)15-9(5-16)14-10/h2-5H,1H3,(H,14,15)
• InChI Key: OPPWWEHFUSEJCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C2=C(NC(=N2)C=O)Br

Description

MFCD33022721 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, making it a subject of interest in chemical research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD33022721 typically involves a series of chemical reactions that require precise control of reaction conditions. Common synthetic routes include:

Step 1: Initial formation of the core structure through a condensation reaction.

Step 2: Functionalization of the core structure using specific reagents to introduce desired functional groups.

Step 3: Purification and isolation of the final product using techniques such as crystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of MFCD33022721 is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process involves:

Bulk Synthesis: Large-scale reactions are carried out in reactors with precise temperature and pressure control.

Purification: The crude product is purified using industrial-scale chromatography or distillation.

Quality Control: The final product undergoes rigorous quality control tests to ensure purity and consistency.

Chemical Reactions Analysis

Types of Reactions

MFCD33022721 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide, typically used in aqueous or organic solvents.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used under controlled conditions to prevent over-reduction.

Substitution: Substitution reactions often require catalysts or specific conditions such as elevated temperatures or acidic/basic environments.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Oxidation may yield carboxylic acids or ketones.

Reduction: Reduction can produce alcohols or amines.

Substitution: Substitution reactions can result in the formation of new functionalized derivatives of MFCD33022721.

Scientific Research Applications

MFCD33022721 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and catalysis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals, polymers, and materials.

Mechanism of Action

The mechanism of action of MFCD33022721 involves its interaction with specific molecular targets and pathways. The compound may:

Bind to Enzymes: Inhibit or activate enzymes by binding to their active sites.

Interact with Receptors: Modulate receptor activity by acting as an agonist or antagonist.

Affect Cellular Pathways: Influence cellular signaling pathways, leading to changes in cell function and behavior.